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Compound of Interest

Compound Name: BM-PEG3

Cat. No.: B014172 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of a stock solution of 1,11-Bis-

maleimidotetraethyleneglycol (BM-PEG3) in dimethyl sulfoxide (DMSO). Adherence to this

protocol is crucial for ensuring the accuracy and reproducibility of experiments involving this

PEG-based PROTAC linker.

Introduction
BM-PEG3 is a homobifunctional crosslinker containing two maleimide groups at either end of a

hydrophilic polyethylene glycol (PEG) spacer.[1] It is commonly used in the synthesis of

Proteolysis Targeting Chimeras (PROTACs) to link a target protein-binding ligand and an E3

ubiquitin ligase ligand.[2][3] Accurate preparation of a stock solution is the first critical step for

its application in research and drug development. DMSO is a common solvent for BM-PEG3
due to its high dissolving capacity.[3]

Quantitative Data Summary
The following table summarizes the key quantitative information for the preparation of a BM-
PEG3 stock solution.
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Parameter Value Source

Molecular Weight 352.34 g/mol [1][2][3]

Solubility in DMSO Up to 100 mg/mL (283.82 mM) [3]

Recommended Stock

Concentration
10 mM [2]

Storage of Powder -20°C for up to 3 years [2][3]

Storage of Stock Solution in

DMSO

-80°C for up to 6 months;

-20°C for up to 1 month
[3][4]

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of BM-PEG3 in DMSO.

3.1. Materials

BM-PEG3 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO), newly opened

Microcentrifuge tubes

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional, but recommended)[2][3]

3.2. Safety Precautions

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle BM-PEG3 and DMSO in a well-ventilated area or a chemical fume hood.
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Refer to the Safety Data Sheet (SDS) for BM-PEG3 and DMSO for detailed safety

information.

3.3. Preparation Procedure

Equilibration: Before opening, allow the vial of BM-PEG3 powder to equilibrate to room

temperature to prevent condensation of moisture, as the compound is sensitive to moisture.

Calculation: Calculate the mass of BM-PEG3 required to prepare the desired volume of a 10

mM stock solution.

Formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL of 10 mM (0.01 M) stock solution:

Mass (mg) = 0.01 mol/L * 0.001 L * 352.34 g/mol * 1000 mg/g = 3.52 mg

Weighing: Carefully weigh out the calculated amount of BM-PEG3 powder using an

analytical balance and transfer it to a sterile microcentrifuge tube.

Dissolution:

Add the appropriate volume of fresh, anhydrous DMSO to the microcentrifuge tube

containing the BM-PEG3 powder.

Vortex the tube thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for a few minutes.[2][3]

Visually inspect the solution to ensure it is clear and free of particulates. It is noted that

hygroscopic DMSO can significantly impact the solubility of the product, so using a newly

opened bottle is recommended.[3]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can lead to product inactivation, aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[3][4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b014172?utm_src=pdf-body
https://www.benchchem.com/product/b014172?utm_src=pdf-body
https://www.benchchem.com/product/b014172?utm_src=pdf-body
https://www.benchchem.com/product/b014172?utm_src=pdf-body
https://www.benchchem.com/product/b014172?utm_src=pdf-body
https://www.targetmol.com/compound/bm-peg3
https://www.medchemexpress.com/bm-peg3.html
https://www.medchemexpress.com/bm-peg3.html
https://www.medchemexpress.com/bm-peg3.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[3][4]

Diagrams
Workflow for BM-PEG3 Stock Solution Preparation
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Caption: Workflow for preparing a BM-PEG3 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

